Cas no 2230804-15-4 (1-(1,3-thiazol-4-yl)bicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: 1-(1,3-thiazol-4-yl)bicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2230804-15-4
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484131813
• CID: 4787209
• PubChem ID: 137965620
• Update Time: 2025-10-29

1-(1,3-thiazol-4-yl)bicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Thiazol-4-yl)bicyclo[2.1.1]hexane-5-carboxylic acid
• 1-(1,3-Thiazol-4-yl)bicyclo[2.1.1]hexane-5-carboxylic acid
• 1-(1,3-thiazol-4-yl)bicyclo2.1.1hexane-5-carboxylic acid

• Inchi： 1S/C10H11NO2S/c12-9(13)8-6-1-2-10(8,3-6)7-4-14-5-11-7/h4-6,8H,1-3H2,(H,12,13)
• InChI Key： UQJRFGJNASFIBU-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C12CCC(C1)C2C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 1.6
• Topological Polar Surface Area: 78.4

Additional information on 1-(1,3-thiazol-4-yl)bicyclo2.1.1hexane-5-carboxylic acid

Comprehensive Overview of 1-(1,3-thiazol-4-yl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2230804-15-4)

The compound 1-(1,3-thiazol-4-yl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2230804-15-4) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinctive bicyclic framework, coupled with the presence of a thiazole moiety and a carboxylic acid functional group, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a building block for novel therapeutics, especially in the context of targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 1-(1,3-thiazol-4-yl)bicyclo[2.1.1]hexane-5-carboxylic acid has surged due to their versatility in drug design. The thiazole ring, a common feature in many FDA-approved drugs, is known for its ability to enhance bioavailability and metabolic stability. This has led to increased searches for "thiazole derivatives in drug discovery" and "bicyclic carboxylic acid applications" across scientific databases and AI-driven platforms. The compound's CAS No. 2230804-15-4 is frequently queried by chemists seeking to explore its synthetic pathways and physicochemical properties.

From a synthetic perspective, the preparation of 1-(1,3-thiazol-4-yl)bicyclo[2.1.1]hexane-5-carboxylic acid involves innovative strategies to construct its bicyclo[2.1.1]hexane core. This scaffold is increasingly valued for its three-dimensional character, which can improve binding affinity to biological targets compared to flat aromatic systems. Discussions around "saturation in drug molecules" and "sp3-rich frameworks" have become hot topics in medicinal chemistry forums, further highlighting the relevance of this compound.

The carboxylic acid group in 1-(1,3-thiazol-4-yl)bicyclo[2.1.1]hexane-5-carboxylic acid offers opportunities for further derivatization, enabling the creation of amides, esters, and other bioisosteres. This flexibility aligns with current trends in fragment-based drug design, where researchers prioritize modular compounds that can be easily optimized. Searches for "carboxylic acid functionalization" and "scaffold hopping techniques" often intersect with studies on this molecule, reflecting its utility in hit-to-lead campaigns.

Beyond its pharmaceutical potential, 1-(1,3-thiazol-4-yl)bicyclo[2.1.1]hexane-5-carboxylic acid has also attracted interest in material science. Its rigid structure and polar functional groups make it a candidate for designing organic electronic materials or supramolecular assemblies. As the scientific community explores "bio-inspired materials" and "multifunctional molecular architectures," compounds like this serve as valuable case studies.

In summary, 1-(1,3-thiazol-4-yl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS No. 2230804-15-4) represents a compelling intersection of structural novelty and functional diversity. Its applications span from drug discovery to advanced materials, addressing key challenges in both fields. As research continues to evolve, this compound is poised to remain a subject of intense investigation and innovation.